Cas no 129254-75-7 (1-(3-Bromopropyl)-2-fluorobenzene)

• Product Name: 1-(3-Bromopropyl)-2-fluorobenzene
• CAS No: 129254-75-7
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• MDL: MFCD09744341
• CID: 1025796
• PubChem ID: 14883782
• Update Time: 2025-05-23

1-(3-Bromopropyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-2-fluorobenzene
• 1-bromo-3-(2-fluorophenyl)-propane
• 3-(2-fluorophenyl)propyl bromide
• 3-bromo-1-(2-fluorophenyl)propane
• Benzene,1-(3-bromopropyl)-2-fluoro
• 1-(3-BROMO-PROPYL)-2-FLUORO-BENZENE
• AB90583
• BS-20647
• DTXSID20564992
• 129254-75-7
• AB10312
• SCHEMBL79807
• VFAHCURDJBNWCN-UHFFFAOYSA-N
• AKOS011898142
• DA-18106
• CS-0208787
• MFCD09744341
• EN300-674826
• Benzene, 1-(3-bromopropyl)-2-fluoro-

• MDL： MFCD09744341
• Inchi： 1S/C9H10BrF/c10-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7H2
• InChI Key： VFAHCURDJBNWCN-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 215.99500
• Monoisotopic Mass: 215.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.15320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Bromopropyl)-2-fluorobenzene

Recent Advances in the Application of 1-(3-Bromopropyl)-2-fluorobenzene (CAS: 129254-75-7) in Chemical Biology and Pharmaceutical Research

1-(3-Bromopropyl)-2-fluorobenzene (CAS: 129254-75-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of complex molecular architectures, owing to its reactive bromopropyl and fluorobenzene moieties. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(3-Bromopropyl)-2-fluorobenzene as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized its bromopropyl group for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The fluorobenzene moiety was found to enhance binding affinity to target proteins through halogen bonding interactions, a finding supported by X-ray crystallography data. This study underscores the compound's versatility in drug discovery pipelines.

In the field of chemical biology, recent work has explored the application of 129254-75-7 in the development of activity-based probes (ABPs). A 2024 ACS Chemical Biology publication reported its incorporation into fluorescent probes targeting cysteine proteases. The electrophilic nature of the bromopropyl group allowed for selective modification of enzyme active sites, while the fluorobenzene unit provided optimal spectroscopic properties for imaging applications. These probes have shown promise in real-time monitoring of protease activity in cellular models of cancer metastasis.

From a synthetic chemistry perspective, innovative methodologies have emerged for the efficient production and derivatization of 1-(3-Bromopropyl)-2-fluorobenzene. A 2023 Organic Process Research & Development article detailed a continuous-flow synthesis approach that improved yield (82%) and purity (>99%) while reducing hazardous waste generation. This advancement addresses previous challenges in scaling up production, making the compound more accessible for industrial applications.

The safety profile and pharmacokinetic properties of derivatives containing the 129254-75-7 scaffold have been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2024) examined the metabolic stability of several lead compounds, revealing that fluorination at the 2-position significantly reduced oxidative metabolism compared to non-fluorinated analogs. This finding has important implications for drug design, particularly in optimizing compound half-life and bioavailability.

Looking forward, the unique chemical properties of 1-(3-Bromopropyl)-2-fluorobenzene continue to inspire novel applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where its linker potential is being evaluated, and in materials science for the creation of fluorinated polymers with specialized properties. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to remain a valuable tool in chemical biology and pharmaceutical research.